Cas no 189996-60-9 (2,3-O-Isopropylidene-D-erythrofuranose)

• Product Name: 2,3-O-Isopropylidene-D-erythrofuranose
• CAS No: 189996-60-9
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 136244
• PubChem ID: 10997328
• Update Time: 2025-05-26

2,3-O-Isopropylidene-D-erythrofuranose Chemical and Physical Properties

Names and Identifiers

• 2,3-O-Isopropylidene-D-erythrofuranose
• FURO[3,4-D]-1,3-DIOXOL-4-OL, TETRAHYDRO-2,2-DIMETHYL-, (3AR,6AR)-
• 2,3-O-isopropylidene-D-erythro-furanose
• D-Erythrose acetonide
• 2,3-O-Isopropylidene-D-erythrofuranose min. 98%
• SCHEMBL3207006
• (3aR,6aR)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-ol
• (3aR,6aR)-Tetrahydro-2,2-dimethylfuro[3,4-d][1,3]dioxol-4-ol
• Furo[3,4-d]-1,3-dioxol-4-ol,tetrahydro-2,2-dimethyl-,(3ar,6ar)-
• MBZCXOZTJSRAOQ-QYRBDRAASA-N
• (3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-ol
• (3aR,6aR)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-ol
• AKOS006288610
• 189996-60-9
• W-201696
• 2,3 -O-isopropylidene-D-erythrose
• 2,3-O-ISOPROPYLIDENE-D-ERYTHROSE

• Inchi： 1S/C7H12O4/c1-7(2)10-4-3-9-6(8)5(4)11-7/h4-6,8H,3H2,1-2H3/t4-,5-,6?/m1/s1
• InChI Key： MBZCXOZTJSRAOQ-QYRBDRAASA-N
• SMILES： O1C(C)(C)O[C@@H]2COC([C@H]12)O

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.92000
• LogP: -0.14490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2,3-O-Isopropylidene-D-erythrofuranose

2,3-O-Isopropylidene-D-Erythrofuranose (CAS No. 189996-60-9): A Comprehensive Overview

2,3-O-Isopropylidene-D-Erythrofuranose, also known by its CAS registry number 189996-60-9, is a derivative of D-Erythrofuranose that has gained significant attention in the fields of organic chemistry and biochemistry due to its unique structural properties and potential applications in drug design and synthesis.

The compound is characterized by the presence of an isopropylidene group at the 2,3 positions of the furanose ring, which introduces steric hindrance and modifies the electronic properties of the molecule. This structural modification has been shown to influence the compound's reactivity in various chemical reactions, making it a valuable intermediate in the synthesis of complex carbohydrates and related structures.

Recent studies have highlighted the role of 2,3-O-isopropylidene-D-Erythrofuranose in glycosylation reactions, where it serves as a versatile building block for constructing glycoconjugates with tailored biological activities. Researchers have demonstrated that the isopropylidene group can be selectively removed under mild conditions, enabling the formation of biologically active sugars with high regioselectivity.

In addition to its synthetic applications, D-Erythrofuranose derivatives like this compound have been explored for their potential in medicinal chemistry. For instance, they have been used as templates for designing inhibitors of glycosidases, enzymes that play critical roles in various pathological processes such as cancer metastasis and viral infections.

The synthesis of CAS No. 189996-60-9 typically involves a two-step process: first, the protection of the hydroxyl groups on the furanose ring using an isopropylidene group, followed by purification to isolate the pure compound. This method ensures high yields and maintains the stereochemical integrity of the molecule.

From an analytical standpoint, 2,3-O-isopropylidene-D-Erythrofuranose has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its molecular structure and dynamic behavior in solution.

Looking ahead, ongoing research is focused on expanding the utility of D-Erythrofuranose derivatives in areas such as carbohydrate-based vaccines and anti-inflammatory agents. The ability to manipulate the structure of these compounds at specific positions offers new avenues for developing therapeutics with enhanced efficacy and reduced side effects.

In conclusion, 2,3-O-isopropylidene-D-Erythrofuranose (CAS No. 189996-60-9) stands out as a valuable compound in modern carbohydrate chemistry due to its unique properties and diverse applications across multiple disciplines.